Cas no 2228043-81-8 (tert-butyl (1S,4R)-5-1-(aminomethyl)cyclopentyl-2-azabicyclo2.1.1hexane-2-carboxylate)

• Product Name: tert-butyl (1S,4R)-5-1-(aminomethyl)cyclopentyl-2-azabicyclo2.1.1hexane-2-carboxylate
• CAS No: 2228043-81-8
• MF: C₁₆H₂₈N₂O₂
• MW: 280.405724525452
• CID: 6126268
• PubChem ID: 165972464
• Update Time: 2025-07-25

tert-butyl (1S,4R)-5-1-(aminomethyl)cyclopentyl-2-azabicyclo2.1.1hexane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (1S,4R)-5-1-(aminomethyl)cyclopentyl-2-azabicyclo2.1.1hexane-2-carboxylate
• 2228043-81-8
• EN300-1881931
• tert-butyl (1S,4R)-5-[1-(aminomethyl)cyclopentyl]-2-azabicyclo[2.1.1]hexane-2-carboxylate

• Inchi： 1S/C16H28N2O2/c1-15(2,3)20-14(19)18-9-11-8-12(18)13(11)16(10-17)6-4-5-7-16/h11-13H,4-10,17H2,1-3H3/t11-,12-,13?/m0/s1
• InChI Key： RUDAMSHYEFYAFM-VYAYZGMFSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@@H]2C[C@H]1C2C1(CN)CCCC1)=O

Computed Properties

• Exact Mass: 280.215078140g/mol
• Monoisotopic Mass: 280.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl (1S,4R)-5-1-(aminomethyl)cyclopentyl-2-azabicyclo2.1.1hexane-2-carboxylate

Introduction to Tert-butyl (1S,4R)-5-1-(aminomethyl)cyclopentyl-2-azabicyclo[2.1.1]hexane-2-carboxylate (CAS No. 2228043-81-8)

The compound tert-butyl (1S,4R)-5-1-(aminomethyl)cyclopentyl-2-azabicyclo[2.1.1]hexane-2-carboxylate, identified by its CAS number 2228043-81-8, is a highly specialized molecule with significant potential in the field of pharmaceutical chemistry. This compound belongs to a class of tricyclic scaffolds that have garnered considerable attention due to their unique structural features and biological activities. The presence of a tert-butyl group, an amine-substituted cyclopentane ring, and an azabicyclo[2.1.1]hexane core imparts distinct chemical and pharmacological properties, making it a valuable candidate for further research and development.

In recent years, the exploration of tricyclic compounds has been on the rise, driven by their ability to exhibit potent binding interactions with biological targets. The specific configuration of the stereocenters in tert-butyl (1S,4R)-5-1-(aminomethyl)cyclopentyl-2-azabicyclo[2.1.1]hexane-2-carboxylate is particularly noteworthy, as it influences the compound's pharmacokinetic and pharmacodynamic profiles. The 1S,4R configuration ensures optimal spatial orientation for receptor binding, which is a critical factor in drug design.

The azabicyclo[2.1.1]hexane moiety is a key structural feature that contributes to the compound's stability and bioavailability. This scaffold has been extensively studied for its potential in modulating various biological pathways, including those involved in inflammation, pain perception, and neurodegenerative diseases. The incorporation of an amine group at the 5-position further enhances the compound's versatility, allowing for modifications that can fine-tune its biological activity.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions, which has been instrumental in optimizing the design of tricyclic compounds like tert-butyl (1S,4R)-5-1-(aminomethyl)cyclopentyl-2-azabicyclo[2.1.1]hexane-2-carboxylate. By leveraging molecular dynamics simulations and virtual screening techniques, researchers can identify promising analogs with enhanced binding affinities and reduced side effects. These computational tools have significantly accelerated the drug discovery process, allowing for rapid evaluation of large libraries of compounds.

The synthesis of this compound presents unique challenges due to its complex tricyclic structure. However, recent methodological improvements have made it more feasible to produce high-purity samples for further characterization and testing. Techniques such as asymmetric synthesis and chiral resolution have been employed to achieve the desired stereoisomer with high enantiomeric excess. These advancements in synthetic chemistry are crucial for ensuring that the compound's biological potential is fully realized.

Evaluation of the pharmacological properties of tert-butyl (1S,4R)-5-1-(aminomethyl)cyclopentyl-2-azabicyclo[2.1.1]hexane-2-carboxylate has revealed promising results in preclinical studies. The compound demonstrates selective binding to specific receptors, indicating its potential as a lead molecule for developing novel therapeutics. Additionally, its favorable metabolic stability suggests that it may exhibit good bioavailability upon oral administration.

The role of stereochemistry in determining the efficacy of pharmaceutical compounds cannot be overstated. The precise configuration of stereocenters in tert-butyl (1S,4R)-5-1-(aminomethyl)cyclopentyl-2-azabicyclo[2.1.1]hexane-2-carboxylate is critical for ensuring that it interacts optimally with biological targets while minimizing off-target effects. This underscores the importance of rigorous stereochemical control during synthesis and optimization.

Ongoing research aims to explore derivatives of this compound that may exhibit even greater potency and selectivity. By modifying substituents such as the tert-butyl group or introducing additional functional groups at strategic positions within the molecule, researchers can fine-tune its pharmacological profile. These efforts are part of a broader trend toward developing personalized medicine approaches, where compounds are tailored to individual patient needs based on their unique biological profiles.

The integration of machine learning and artificial intelligence into drug discovery has opened new avenues for identifying promising candidates like tert-butyl (1S,4R)-5-1-(aminomethyl)cyclopentyl-2-azabicyclo[2.1.1]hexane-2-carboxylate. These technologies can analyze vast datasets to predict molecular properties and identify potential lead compounds more efficiently than traditional methods alone would allow. As such tools continue to evolve, they are expected to play an increasingly significant role in accelerating the development of new therapeutics.

In conclusion, tert-butyl (1S,4R)-5-1-(aminomethyl)cyclopentyl-2-azabicyclo[2.1.1]hexane-2-carboxylate represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and favorable pharmacological properties. Advances in synthetic chemistry, computational modeling, and machine learning are expected to further enhance our understanding and utilization of this compound in developing novel therapeutics.